Cas no 10242-21-4 (Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-)

• Product Name: Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-
• CAS No: 10242-21-4
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 97560
• PubChem ID: 15697841
• Update Time: 2025-04-18

Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dinitro-1-(2,2,2-trifluoroethoxy)-
• 2,4-dinitro-1-(2,2,2-trifluoroethoxy)benzene
• 10242-21-4
• DTXSID80577003
• SCHEMBL1772198
• 1,3-dinitro-4-(2',2',2'-trifluoroethoxy)-benzene

• Inchi： 1S/C8H5F3N2O5/c9-8(10,11)4-18-7-2-1-5(12(14)15)3-6(7)13(16)17/h1-3H,4H2
• InChI Key： RCEGERQWXLNNCW-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 266.01505
• Monoisotopic Mass: 266.01505575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers